2,6-Dimethylphenol
2,6-Dimethylphenol
2,6-Dimethylphenol belongs to the class of phenols, commonly present in cigarette smoke and is a major toxic compound related to environmental and health issues.
2,6-dimethylphenol is a colorless to off-white crystalline solid with a sweet tarry odor. Odor threshold concentration: 0.4 mg/L. (NTP, 1992)
2, 6-Dimethylphenol, also known as 2, 6-xylenol, 8CI or 1, 3, 2-xylenol, belongs to the class of organic compounds known as ortho cresols. These are organic compounds containing an ortho-cresol moiety, which consists of a benzene bearing one hydroxyl group at ring positions 1 and 2, respectively. 2, 6-Dimethylphenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2, 6-dimethylphenol is primarily located in the cytoplasm. 2, 6-Dimethylphenol is a sweet, coffee, and medicinal tasting compound that can be found in alcoholic beverages and coffee and coffee products. This makes 2, 6-dimethylphenol a potential biomarker for the consumption of these food products. 2, 6-Dimethylphenol is a potentially toxic compound.
2,6-dimethylphenol is a colorless to off-white crystalline solid with a sweet tarry odor. Odor threshold concentration: 0.4 mg/L. (NTP, 1992)
2, 6-Dimethylphenol, also known as 2, 6-xylenol, 8CI or 1, 3, 2-xylenol, belongs to the class of organic compounds known as ortho cresols. These are organic compounds containing an ortho-cresol moiety, which consists of a benzene bearing one hydroxyl group at ring positions 1 and 2, respectively. 2, 6-Dimethylphenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2, 6-dimethylphenol is primarily located in the cytoplasm. 2, 6-Dimethylphenol is a sweet, coffee, and medicinal tasting compound that can be found in alcoholic beverages and coffee and coffee products. This makes 2, 6-dimethylphenol a potential biomarker for the consumption of these food products. 2, 6-Dimethylphenol is a potentially toxic compound.
Brand Name:
Vulcanchem
CAS No.:
576-26-1
VCID:
VC21126311
InChI:
InChI=1S/C8H10O/c1-6-4-3-5-7(2)8(6)9/h3-5,9H,1-2H3
SMILES:
CC1=C(C(=CC=C1)C)O
Molecular Formula:
C8H10O
Molecular Weight:
122.16 g/mol
2,6-Dimethylphenol
CAS No.: 576-26-1
Cat. No.: VC21126311
Molecular Formula: C8H10O
Molecular Weight: 122.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,6-Dimethylphenol belongs to the class of phenols, commonly present in cigarette smoke and is a major toxic compound related to environmental and health issues. 2,6-dimethylphenol is a colorless to off-white crystalline solid with a sweet tarry odor. Odor threshold concentration: 0.4 mg/L. (NTP, 1992) 2, 6-Dimethylphenol, also known as 2, 6-xylenol, 8CI or 1, 3, 2-xylenol, belongs to the class of organic compounds known as ortho cresols. These are organic compounds containing an ortho-cresol moiety, which consists of a benzene bearing one hydroxyl group at ring positions 1 and 2, respectively. 2, 6-Dimethylphenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 2, 6-dimethylphenol is primarily located in the cytoplasm. 2, 6-Dimethylphenol is a sweet, coffee, and medicinal tasting compound that can be found in alcoholic beverages and coffee and coffee products. This makes 2, 6-dimethylphenol a potential biomarker for the consumption of these food products. 2, 6-Dimethylphenol is a potentially toxic compound. |
|---|---|
| CAS No. | 576-26-1 |
| Molecular Formula | C8H10O |
| Molecular Weight | 122.16 g/mol |
| IUPAC Name | 2,6-dimethylphenol |
| Standard InChI | InChI=1S/C8H10O/c1-6-4-3-5-7(2)8(6)9/h3-5,9H,1-2H3 |
| Standard InChI Key | NXXYKOUNUYWIHA-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)C)O |
| Canonical SMILES | CC1=C(C(=CC=C1)C)O |
| Boiling Point | 397 °F at 760 mm Hg (NTP, 1992) 201.0 °C 203 °C (also reported as 201.030 °C) |
| Colorform | LEAVES OR NEEDLES FROM ALCOHOL |
| Flash Point | 165 °F (NTP, 1992) 73 °C (closed cup) |
| Melting Point | 120 °F (NTP, 1992) 45.7 °C Mp 49 ° 49 °C (also reported as 45.62 °C) 49°C |
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